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Compound of Interest

Compound Name: Ethyl 2-chloro-6-methoxybenzoate
CAS No.: 172217-12-8
Cat. No.: B3245771
Get Quote
. J

Executive Summary: Immediate Directive

Ethyl 2-chloro-6-methoxybenzoate is a halogenated organic compound.[1][2][3][4] It MUST
be disposed of in a dedicated Halogenated Organic Waste stream.

¢ DO NOT pour down the drain (Strict prohibition).[5][6]

e DO NOT mix with non-halogenated solvents (e.g., Acetone, Ethanol) unless unavoidable
during synthesis; mixing increases disposal costs by up to 300%.

e DO NOT dispose of in regular trash.

Chemical Profile & Disposal Rationale

To dispose of a chemical safely, you must understand its structural vulnerabilities and
combustion byproducts.

e Chemical Structure: Benzoic acid derivative containing a Chlorine atom (Position 2), a
Methoxy group (Position 6), and an Ethyl ester.
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e The Critical Hazard (The "Why"): The presence of the Chlorine atom dictates the disposal
path. When halogenated compounds are incinerated at standard temperatures (used for
non-halogenated waste), they release acidic gases (HCI) and can form dioxins and furans—
highly toxic, persistent environmental pollutants.

o Disposal Fate: This compound requires high-temperature incineration (>1100°C) with
specific flue gas scrubbing to neutralize the hydrochloric acid generated during combustion

[1].

Property Data Implications for Disposal

] Must be segregated from non-
Waste Class Halogenated Organic
halogenated fuels.[5]

. ] o ) Keep away from oxidizers;
Flammability Combustible Liquid/Solid ) )
store in flammable cabinets.

Avoid mixing with strong

acids/bases in waste
Reactivity Ester Hydrolysis containers to prevent

exothermic hydrolysis and

pressure buildup.

Regulated under RCRA
RCRA Status Hazardous Waste (Resource Conservation and

Recovery Act).[7]

Step-by-Step Disposal Protocol
Phase 1: Segregation (The Golden Rule)

o Action: Designate a specific waste container labeled "Halogenated Waste."

 Scientific Logic: Mixing this compound with non-halogenated solvents (like pure ethanol or
hexane) "poisons” the cheaper waste stream. Non-halogenated waste is often used for “fuel
blending” (energy recovery). Once contaminated with halogens (>1000 ppm), the entire
volume must be treated as halogenated, significantly increasing the carbon footprint and
financial cost of disposal [2].
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Phase 2: Container Selection
o Material: High-Density Polyethylene (HDPE) or Amber Glass.

e Avoid: Metal cans if the waste stream is potentially acidic (due to hydrolysis of the ester), as
this can corrode the container.

o Headspace: Leave at least 10% headspace in the container.

o Reasoning: Volatile expansion and potential slow hydrolysis can generate pressure. A full
bottle risks rupture.

Phase 3: Labeling

Every container must have a hazardous waste tag attached before the first drop of waste is
added.

e Required Fields:
o Full Chemical Name: "Ethyl 2-chloro-6-methoxybenzoate" (No abbreviations/formulas).
o Hazard Checkbox: [x] Toxic, [X] Irritant.

o Constituents: If in solution, list the solvent (e.g., "90% Dichloromethane, 10% Ethyl 2-
chloro-6-methoxybenzoate").

Phase 4. Satellite Accumulation Area (SAA)

» Store the container in your lab's designated SAA.[8]

e Secondary Containment: The bottle must sit in a tray capable of holding 110% of the
container's volume to capture spills.

o Cap Management: Keep the cap tightly closed unless actively adding waste.[5][8] (Open
caps are the #1 EPA violation in laboratories) [3].

Workflow Visualization

The following diagram outlines the decision logic for handling this specific intermediate.
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Waste Generation:
Ethyl 2-chloro-6-methoxybenzoate

Critical Decision Point

Is it mixed with other solvents?

Analyze Mixture Composition Pure Compound

Contains 0% Halogens \Contains >1% Halogens

HALOGENATED WASTE STREAM
(High Temp Incineration)

NON-HALOGENATED STREAM

(Fuel Blending)

———————————————————————— ———————————————————————

|
I Segregate: Do NOT mix with Label: 'Contains Halogens'
I Acetone/Ethanol/Hexane List all constituents

Click to download full resolution via product page

Figure 1: Decision logic for segregating halogenated intermediates. Note that even small
amounts of this compound render a non-halogenated solvent stream "Halogenated."

Empty Container Disposal (RCRA "Empty")
Once the reagent bottle is used, it is not automatically trash. It must be "RCRA Empty" [4].[7][9]

o P-List Check: This compound is generally not "P-listed" (acutely toxic), so triple rinsing is not
strictly mandated by federal law, but is Best Practice.

e The "One-Inch" Rule: Ensure all pourable liquid is removed.[7] No more than 1 inch (2.5 cm)

of residue may remain.[4][7][9]
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o Defacement: Cross out the label. Mark "EMPTY" clearly.

e Disposal: Place the empty, defaced bottle in the "Glass Trash" or "Recycling" bin depending
on your facility's specific glass protocols. Do not recap the empty bottle before throwing it in
the trash (prevents pressure buildup in compactors).

Spill Contingency Plan

e Minor Spill (<100 mL):
o Alert nearby personnel.
o Wear Nitrile gloves and safety goggles.

o Absorb with Vermiculite or Sand. Do not use paper towels if the substance is hot or mixed
with oxidizers.

o Scoop material into a jar, label it "Debris from Halogenated Spill," and treat as hazardous
waste.

o Clean surface with soap and water.

o Skin Contact: Wash immediately with soap and water for 15 minutes. The ester can
hydrolyze on the skin to form irritating acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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